20beta-Cortolone-3-glucuronide
Overview
Description
20beta-Cortolone-3-glucuronide, also known as this compound, is a useful research compound. Its molecular formula is C27H42BaO11+2 and its molecular weight is 679.9 g/mol. The purity is usually 95%.
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Properties
CAS No. |
95826-45-2 |
|---|---|
Molecular Formula |
C27H42BaO11+2 |
Molecular Weight |
679.9 g/mol |
IUPAC Name |
barium(2+);6-[[17-(1,2-dihydroxyethyl)-17-hydroxy-10,13-dimethyl-11-oxo-2,3,4,5,6,7,8,9,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-2-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
InChI |
InChI=1S/C27H42O11.Ba/c1-25-9-13(37-24-21(33)19(31)20(32)22(38-24)23(34)35)5-3-12(25)4-6-14-15-7-8-27(36,17(30)11-28)26(15,2)10-16(29)18(14)25;/h12-15,17-22,24,28,30-33,36H,3-11H2,1-2H3,(H,34,35);/q;+2 |
InChI Key |
JFZNUBRLDQSHKU-UHFFFAOYSA-N |
SMILES |
CC12CC(CCC1CCC3C2C(=O)CC4(C3CCC4(C(CO)O)O)C)OC5C(C(C(C(O5)C(=O)O)O)O)O.[Ba+2] |
Canonical SMILES |
CC12CC(CCC1CCC3C2C(=O)CC4(C3CCC4(C(CO)O)O)C)OC5C(C(C(C(O5)C(=O)O)O)O)O.[Ba+2] |
Synonyms |
20 alpha-cortolone-3-glucuronide 20 beta-cortolone-3-glucuronide cortolone-3-glucuronide |
Origin of Product |
United States |
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